![molecular formula C14H11BrN4O2 B4764181 2-[(1-bromo-2-naphthyl)oxy]-N-4H-1,2,4-triazol-4-ylacetamide](/img/structure/B4764181.png)
2-[(1-bromo-2-naphthyl)oxy]-N-4H-1,2,4-triazol-4-ylacetamide
Overview
Description
2-[(1-bromo-2-naphthyl)oxy]-N-4H-1,2,4-triazol-4-ylacetamide, also known as BNTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. BNTA is a member of the 1,2,4-triazole family of compounds and is commonly used as a tool compound to study the function of various biological targets.
Mechanism of Action
2-[(1-bromo-2-naphthyl)oxy]-N-4H-1,2,4-triazol-4-ylacetamide is a small molecule that binds to specific biological targets and modulates their function. The exact mechanism of action of this compound varies depending on the target being studied, but it generally involves the inhibition or activation of enzymatic activity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects depending on the target being studied. For example, this compound has been shown to inhibit the activity of certain kinases that are involved in cancer cell proliferation, while activating other kinases that are involved in neuronal survival. This compound has also been shown to have anti-inflammatory effects by inhibiting the activity of certain phosphatases.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(1-bromo-2-naphthyl)oxy]-N-4H-1,2,4-triazol-4-ylacetamide in lab experiments is its high potency and specificity for certain biological targets. This allows researchers to study the function of specific targets in a more precise manner. However, one limitation of using this compound is its potential off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for research involving 2-[(1-bromo-2-naphthyl)oxy]-N-4H-1,2,4-triazol-4-ylacetamide. One area of interest is the development of this compound derivatives with improved potency and selectivity for specific targets. Another area of interest is the use of this compound in combination with other compounds to target multiple pathways involved in disease states. Additionally, this compound could be used as a tool compound to study the function of novel biological targets that have not yet been well characterized.
Scientific Research Applications
2-[(1-bromo-2-naphthyl)oxy]-N-4H-1,2,4-triazol-4-ylacetamide has been used as a tool compound in various scientific studies to investigate the function of biological targets such as kinases, phosphatases, and proteases. This compound has also been used to study the role of these targets in various disease states, including cancer, neurodegenerative diseases, and inflammation.
properties
IUPAC Name |
2-(1-bromonaphthalen-2-yl)oxy-N-(1,2,4-triazol-4-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrN4O2/c15-14-11-4-2-1-3-10(11)5-6-12(14)21-7-13(20)18-19-8-16-17-9-19/h1-6,8-9H,7H2,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLXCHOZOYOBMTO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=C2Br)OCC(=O)NN3C=NN=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrN4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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